Cas no 146137-85-1 (Methyl 4-IodobenzoBThiophene-2-Carboxylate)

• Product Name: Methyl 4-IodobenzoBThiophene-2-Carboxylate
• CAS No: 146137-85-1
• MF: C₁₀H₇IO₂S
• MW: 318.130853891373
• MDL: MFCD07371549
• CID: 903651
• PubChem ID: 10881669
• Update Time: 2025-04-19

Methyl 4-IodobenzoBThiophene-2-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-IODO-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
• Methyl 4-iodobenzo[b]thiophene-2-carboxylate
• 4-IODOBENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER,
• methyl 4-iodo-1-benzothiophene-2-carboxylate
• UGNPKTSBZTYSKG-UHFFFAOYSA-N
• 2846AJ
• NE62880
• FCH1382927
• AK153493
• AX8025997
• 4-iodobenzo[b]thiophene-2-carboxylic acid methyl ester
• Benzo[b]thiophene-2-carboxylic acid, 4-iodo-, methyl ester
• Methyl 4-iodobenzothiophene-2-carboxylate
• W18690
• SCHEMBL829725
• DB-063643
• Methyl4-iodobenzo[b]thiophene-2-carboxylate
• 146137-85-1
• SB33701
• SY041391
• DTXSID30446997
• MFCD07371549
• C10H7IO2S
• CS-0041023
• AKOS024258341
• WFA13785
• Methyl 4-IodobenzoBThiophene-2-Carboxylate

• MDL： MFCD07371549
• Inchi： 1S/C10H7IO2S/c1-13-10(12)9-5-6-7(11)3-2-4-8(6)14-9/h2-5H,1H3
• InChI Key： UGNPKTSBZTYSKG-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1C=C(C(=O)OC)S2

Computed Properties

• Exact Mass: 317.92071
• Monoisotopic Mass: 317.92115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 3.8

Experimental Properties

• PSA: 26.3